Cas no 68968-05-8 (2-(4-chlorophenyl)-1-(4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: 2-(4-chlorophenyl)-1-(4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 68968-05-8
• MF: C₁₅H₁₇Cl₂NO
• MW: 298.207582235336
• CID: 1732285
• PubChem ID: 3052532
• Update Time: 2025-04-21

2-(4-chlorophenyl)-1-(4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-1-(4-methoxyphenyl)ethanamine hydrochloride
• Phenethylamine, 4-chloro-alpha-(p-methoxyphenyl)-, hydrochloride
• 2-(4-Chlorophenyl)-1-(4-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 4-Chloro-alpha-(p-methoxyphenyl)phenethylamine hydrochloride
• DTXSID30988721
• 68968-05-8
• Benzeneethanamine, 4-chloro-alpha-(4-methoxyphenyl)-, hydrochloride

• Inchi： 1S/C15H16ClNO.ClH/c1-18-14-8-4-12(5-9-14)15(17)10-11-2-6-13(16)7-3-11;/h2-9,15H,10,17H2,1H3;1H
• InChI Key： MAWOYPRHKLRQNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1C=CC(=CC=1)OC)N.Cl

Computed Properties

• Exact Mass: 297.06891
• Monoisotopic Mass: 297.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25